Cas no 2201-70-9 (Propanedinitrile, (2,3-diphenyl-2-cyclopropen-1-ylidene)-)

• Product name: Propanedinitrile, (2,3-diphenyl-2-cyclopropen-1-ylidene)-
• CAS No: 2201-70-9
• MF: C₁₈H₁₀N₂
• MW: 254.2854
• CID: 1405883
• PubChem ID: 11299783

Propanedinitrile, (2,3-diphenyl-2-cyclopropen-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, (2,3-diphenyl-2-cyclopropen-1-ylidene)-
• 2-(2,3-diphenylcycloprop-2-en-1-ylidene)propanedinitrile
• 2-(2,3-diphenyl-1-cycloprop-2-enylidene)-propanedinitrile
• 2-(2,3-diphenyl-2-cyclopropen-1-ylidene)malononitrile
• propanedinitrile, 2-(2,3-diphenyl-2-cyclopropen-1-ylidene)-
• DTXSID80461675
• DLNMMNDBMSBFEW-UHFFFAOYSA-N
• 2201-70-9
• (2,3-diphenylcycloprop-2-en-1-ylidene)propanedinitrile

• Inchi： InChI=1S/C18H10N2/c19-11-15(12-20)18-16(13-7-3-1-4-8-13)17(18)14-9-5-2-6-10-14/h1-10H
• InChI Key： DLNMMNDBMSBFEW-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=C(C2=C(C#N)C#N)C3=CC=CC=C3

Computed Properties

• Exact Mass: 254.0845
• Monoisotopic Mass: 254.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 47.58